Cas no 6850-98-2 (3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid)

• Product Name: 3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid
• CAS No: 6850-98-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD08685827
• CID: 1087159
• PubChem ID: 16481159
• Update Time: 2025-06-22

3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((2,5-Dimethylphenyl)amino)-3-oxopropanoic acid
• 3-(2,5-dimethylanilino)-3-oxopropanoic acid
• 3-[(2,5-dimethylphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
• Malon-2,5-xylidinsaeure
• 3-[(2,5-dimethylphenyl)amino]-3-oxopropanoic acid
• Malono-2',5'-xylidic acid
• SB77530
• 3-((2,5-Dimethylphenyl)amino)-3-oxopropanoicacid
• CHEMBL4914149
• DTXSID10586143
• 6850-98-2
• AKOS003665038
• CS-0365409
• BS-38395
• 2-[(2,5-DIMETHYLPHENYL)CARBAMOYL]ACETIC ACID
• MFCD08685827
• DB-193647
• STK256838
• 3-[(2,5-Dimethylphenyl)amino]-3-oxopropanoicacid
• 3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid

• MDL： MFCD08685827
• Inchi： 1S/C11H13NO3/c1-7-3-4-8(2)9(5-7)12-10(13)6-11(14)15/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： WMDHWBXNSRIBCJ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)NC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.247
• Boiling Point: 421.402°C at 760 mmHg
• Flash Point: 208.657°C
• Refractive Index: 1.594
• PSA: 66.40000
• LogP: 1.78960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid

3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid (CAS No. 6850-98-2): A Comprehensive Overview

3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid, also known by its CAS registry number CAS No. 6850-98-2, is a compound of significant interest in the fields of organic synthesis and drug development. This compound belongs to the class of amino acids, specifically those with substituted aromatic groups. Its structure consists of a propanoic acid backbone with an amino group substituted by a 2,5-dimethylphenyl moiety, making it a unique derivative with potential applications in various chemical and biological contexts.

The synthesis of 3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid has been extensively studied, with researchers exploring efficient methodologies to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are crucial for pharmacological studies. The use of transition metal catalysts, such as palladium complexes, has been reported to facilitate the coupling reactions necessary for constructing the aromatic amino group.

In terms of physical properties, 3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different pH conditions has also been evaluated, showing minimal degradation within a neutral to slightly acidic environment.

The biological activity of CAS No. 6850-98-2 has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest potential applications in the development of therapeutic agents for conditions like Alzheimer's disease. Additionally, preliminary toxicity studies indicate that the compound has a relatively low acute toxicity profile in experimental animal models.

The application of 3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers. Its ability to form hydrogen bonds due to the carboxylic acid group makes it an attractive candidate for designing self-assembled materials with tailored properties.

In conclusion, CAS No. 6850-98-2, or 3-(2,5-Dimethylphenyl)amino-3-oxopropanoic Acid, represents a versatile compound with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, properties, and biological functions, positioning it as a valuable tool in both academic and industrial settings.